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Compound of Interest

Compound Name:
4-Nitrophenylhydrazine

hydrochloride

Cat. No.: B135005 Get Quote

This technical guide provides an in-depth overview of 4-Nitrophenylhydrazine hydrochloride,

a versatile reagent with significant applications in chemical synthesis and analysis. Tailored for

researchers, scientists, and professionals in drug development, this document covers its core

chemical properties, detailed experimental protocols, and insights into its biological relevance.

Core Chemical Properties
4-Nitrophenylhydrazine hydrochloride is a nitro-substituted aryl hydrazine.[1] It is commonly

utilized as a reagent in various chemical reactions, particularly for the derivatization of

aldehydes and ketones.[2][3]

Property Value Source

CAS Number 636-99-7 [1][4][5][6][7]

Molecular Formula C₆H₈ClN₃O₂ [4][6][7][8]

Molecular Weight 189.60 g/mol [1][4][6][8][9]

Appearance
Light yellow to orange

powder/crystals
[5][10]

Synonyms

p-Nitrophenylhydrazine HCl, 4-

Hydrazinonitrobenzene

hydrochloride

[1][5]
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Synthesis and Experimental Protocols
The synthesis of 4-Nitrophenylhydrazine hydrochloride is a well-established laboratory

procedure. The most common method involves the diazotization of 4-nitroaniline followed by

reduction.[9]

Protocol 1: Synthesis from 4-Nitroaniline
This protocol details the synthesis of 4-Nitrophenylhydrazine hydrochloride from 4-

nitroaniline using stannous chloride as the reducing agent.[1][8][9]

Materials:

4-nitroaniline

Concentrated hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Stannous chloride (SnCl₂)

Deionized water

Ice bath

Procedure:

Diazotization: Dissolve 4-nitroaniline (1.47 g, 10.6 mmol) in concentrated HCl (2 mL) and

cool the solution to 0°C in an ice bath.[1][8]

Slowly add a pre-cooled aqueous solution of sodium nitrite (717 mg, 10.4 mmol in 4 mL of

water) to the mixture while stirring continuously for 1 hour at 0°C.[1][8]

Reduction: In a separate flask, prepare a pre-cooled solution of stannous chloride (4.7 g,

20.8 mmol) in concentrated HCl (2 mL).[1][8]

Slowly add the stannous chloride solution to the diazonium salt mixture. Continue stirring at

0°C for 2 hours.[1][8]
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Isolation: Collect the resulting yellow-orange precipitate by filtration.

Wash the precipitate thoroughly with ice-cold water until the filtrate is neutral (pH ≈ 7).[1][8]

Dry the product under vacuum overnight to yield 4-Nitrophenylhydrazine hydrochloride.[1]

[8]

Synthesis Workflow
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A flowchart of the synthesis of 4-Nitrophenylhydrazine hydrochloride.

Analytical Applications
A primary application of 4-Nitrophenylhydrazine hydrochloride is in analytical chemistry as a

derivatizing agent for carbonyl compounds (aldehydes and ketones).[2][3] The reaction

produces stable hydrazone derivatives that can be more easily detected and quantified, often

by High-Performance Liquid Chromatography (HPLC).[11][12] This is a classic example of a

nucleophilic addition-elimination reaction.[9]
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Protocol 2: Derivatization of Carbonyls for HPLC
Analysis
Materials:

Sample containing carbonyl compounds

4-Nitrophenylhydrazine hydrochloride solution (in a suitable solvent like acetonitrile)

Acid catalyst (e.g., a small amount of sulfuric acid)

HPLC system with a UV detector

Procedure:

Mix the sample with the 4-Nitrophenylhydrazine hydrochloride solution.

Add a catalytic amount of acid to facilitate the reaction.

Allow the reaction to proceed to completion. The time can vary depending on the specific

carbonyl compound.

The resulting solution containing the hydrazone derivatives can be directly injected into the

HPLC system for analysis.

It is important to note that the resulting hydrazones can exist as E- and Z-stereoisomers, which

may complicate chromatographic analysis.[12] Methods to address this include transforming

the isomers using acid or UV irradiation.[11]
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The reaction of 4-Nitrophenylhydrazine with carbonyl compounds.

Biological Significance and Drug Development
While 4-Nitrophenylhydrazine itself is primarily a laboratory reagent, its structural motifs are of

interest in medicinal chemistry. Phenylhydrazine derivatives have been explored for a range of

biological activities. For instance, 4-nitrophenylhydrazine has been noted to have potential

anticancer activity.[1]

Furthermore, more complex derivatives have been synthesized and evaluated for specific

therapeutic targets. A series of 4-(3-nitrophenyl)thiazol-2-ylhydrazone derivatives have shown

promise as selective inhibitors of human monoamine oxidase B (hMAO-B), an important target

in the treatment of neurodegenerative disorders like Parkinson's disease.[10]

Related structures, such as 4-nitrodiphenylamine derivatives, have been investigated for their

potential to modulate critical signaling pathways in cancer cells, including the MAPK/ERK

pathway, which is a key regulator of cell proliferation and survival.
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Simplified MAPK/ERK pathway, a target for some nitro-aromatic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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